Cas no 1824376-61-5 (Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate)

• Product Name: Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate
• CAS No: 1824376-61-5
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• CID: 5895258
• PubChem ID: 165494267
• Update Time: 2025-10-28

Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1164135
• 1824376-61-5
• methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate
• Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate

• Inchi： 1S/C8H10ClNO3/c1-12-8(11)4-5(10)6-2-3-7(9)13-6/h2-3,5H,4,10H2,1H3
• InChI Key： JHUZFDNLNHDWIO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC(=O)OC)N)O1

Computed Properties

• Exact Mass: 203.0349209g/mol
• Monoisotopic Mass: 203.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.5Ų

Additional information on Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate

Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate (CAS No. 1824376-61-5): A Comprehensive Overview

Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate (CAS No. 1824376-61-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring a combination of an amino group, a carboxylate ester, and a chlorofuran moiety, makes it a versatile intermediate in the creation of complex chemical entities.

The compound's significance is further underscored by its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of molecules with antimicrobial and anti-inflammatory properties. The presence of the chlorofuran ring, in particular, has been identified as a key structural feature that contributes to its biological activity. This moiety is known to interact with biological targets in a manner that can modulate cellular processes, making it an attractive scaffold for drug discovery.

In the realm of medicinal chemistry, Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate serves as a valuable building block for constructing more complex pharmacophores. Researchers have leveraged its reactivity to develop derivatives with enhanced pharmacological profiles. For instance, modifications to the amino group have been explored to improve binding affinity and selectivity towards specific biological targets. Such modifications are essential for optimizing drug candidates and reducing off-target effects.

The compound's ester functionality also presents opportunities for further chemical manipulation. Ester derivatives are widely used in pharmaceuticals due to their stability and ease of modification. By incorporating this moiety into drug candidates, chemists can fine-tune solubility, bioavailability, and metabolic stability, which are critical factors in drug design.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate. These improvements have not only reduced costs but also enhanced the purity of the final product, ensuring better performance in downstream applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework with high precision.

The biological activity of this compound has been extensively studied in various preclinical models. Initial findings suggest that it exhibits promising properties as an antimicrobial agent, particularly against Gram-negative bacteria. The chlorofuran ring is believed to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, leading to cell death. Additionally, preliminary data indicate potential anti-inflammatory effects, which could make it relevant for treating chronic inflammatory conditions.

Investigations into the mechanism of action have revealed intriguing insights into how this compound interacts with biological systems. The amino group appears to play a role in modulating enzyme activity, while the ester linkage influences membrane permeability. These interactions are critical for understanding how the compound exerts its effects and how it can be optimized for therapeutic use.

The synthetic versatility of Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate extends beyond its applications in drug development. It has also been utilized in materials science and agrochemical research, where its unique structural features contribute to the development of novel polymers and pesticides. The ability to functionalize multiple sites on its molecule allows for diverse chemical transformations, making it a valuable reagent in synthetic chemistry.

In conclusion, Methyl 3-amino-3-(5-chlorofuran-2-yl)propanoate (CAS No. 1824376-61-5) is a multifaceted compound with significant potential in pharmaceuticals and beyond. Its structural features enable diverse chemical modifications, making it an indispensable tool for researchers seeking to develop novel bioactive molecules. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow even further, driving innovation across multiple scientific disciplines.